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Compound of Interest

Compound Name: 3'-p-Hydroxy paclitaxel-d5

Cat. No.: B1152029

This technical guide provides an in-depth overview of 3'-p-Hydroxy paclitaxel-d5, a
deuterated metabolite of the widely used chemotherapeutic agent, paclitaxel. This document is
intended for researchers, scientists, and professionals in drug development, offering
comprehensive information on suppliers, pricing, and relevant technical data. It also outlines a
general experimental protocol for its application as an internal standard and visualizes the
metabolic pathway of paclitaxel.

Introduction

3'-p-Hydroxy paclitaxel is one of the main metabolites of paclitaxel, formed primarily in the liver
by the cytochrome P450 enzyme system, specifically CYP2C8 and CYP3A4.[1][2] The
deuterated form, 3'-p-Hydroxy paclitaxel-d5, serves as a crucial internal standard for
pharmacokinetic and metabolic studies. Its use in analytical methods such as liquid
chromatography-mass spectrometry (LC-MS) allows for precise quantification of the non-
deuterated metabolite in biological samples.[3] The stable isotope label ensures that the
internal standard co-elutes with the analyte of interest and exhibits similar ionization efficiency,
leading to more accurate and reliable results.

Suppliers and Pricing

Several chemical suppliers offer 3'-p-Hydroxy paclitaxel-d5 for research purposes. Pricing is
often not listed publicly and typically requires a quotation request. The following table
summarizes the available information from various suppliers.
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Product
. Molecular Molecular . o
Supplier Codel/CAT . Pack Size Pricing
Formula Weight
NO.

Aquigen Bio C47H46D5N Request a
) AQ-P000017 874.9 MG, GM, KG _
Sciences 015 Quotation

Santa Cruz
) C47H46D5N - Request a
Biotechnolog sc-219509 874.94 Not specified ]
015 Quotation
y
LGC TRC- C47H46D5N Login for
874.94 0.5mg, 1 mg o
Standards H948897 015 pricing
MedChemEx C47H46D5N Request a
HY-144149S 874.94 1 mg, 5 mg ]
press (MCE) 015 Quotation
Pharmaffiliate =~ PA STI C47H46D5N N Enquire for
874.94 Not specified o
S 050530 015 pricing

Note: The availability and pricing are subject to change. It is recommended to contact the

suppliers directly for the most current information.

Physicochemical Data

The following table summarizes the key physicochemical properties of 3'-p-Hydroxy

paclitaxel-d5.
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Property Value Source

(2aR,4S,4aS,6R,9S5,11S,12S,1
2aR,12bS)-9-(((2R,3R)-3-
(Benzamido-2,3,4,5,6-d5)-2-
hydroxy-3-(4-
hydroxyphenyl)propanoyl)oxy)-
12-(benzoyloxy)-4,11-
Chemical Name dihydroxy-4a,8,13,13- Aquigen Bio Sciences|6]
tetramethyl-5-oxo-
3,4,4a,5,6,9,10,11,12,12a-
decahydro-1H-7,11-
methanocyclodecal4]
[5]benzo[1,2-b]oxete-
6,12b(2aH)-diyl diacetate

Unlabelled CAS Number 132160-32-8 LGC Standards[4]
Molecular Formula C47H46D5N0O15 Multiple Sources[4][5][6][7][8]
Molecular Weight ~874.94 g/mol Multiple Sources[4][5][6]1[9][8]

High purity, often >98%
Typical Purity (Requires Certificate of General supplier information

Analysis for lot-specific data)

Typically >99% for deuterated
Isotopic Enrichment positions (Requires Certificate General supplier information

of Analysis for lot-specific data)

Recommended storage
conditions are typically

Storage provided on the Certificate of MedChemExpress|[5]
Analysis. Generally, it should

be stored in a cool, dry place.

Experimental Protocols

3'-p-Hydroxy paclitaxel-d5 is primarily used as an internal standard in LC-MS based
bioanalytical methods for the quantification of 3'-p-Hydroxy paclitaxel in biological matrices like
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plasma, serum, or tissue homogenates. Below is a general experimental workflow.

General Workflow for LC-MS Quantification using a
Deuterated Internal Standard
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Caption: General workflow for quantitative analysis using a deuterated internal standard.
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Detailed Methodologies:

e Preparation of Standards and Samples:

o Prepare a stock solution of 3'-p-Hydroxy paclitaxel-d5 in a suitable organic solvent (e.g.,
methanol or acetonitrile).

o Prepare a series of calibration standards by spiking known concentrations of non-
deuterated 3'-p-Hydroxy paclitaxel into the same biological matrix as the samples.

o Add a fixed concentration of the 3'-p-Hydroxy paclitaxel-d5 internal standard solution to
all calibration standards, quality control samples, and unknown samples.

o Sample Extraction:

o Protein Precipitation: A common method for plasma samples. Add a cold organic solvent
(e.g., acetonitrile) to the sample, vortex, and centrifuge to pellet the precipitated proteins.

o Liquid-Liquid Extraction (LLE): Use an appropriate water-immiscible organic solvent to
extract the analyte and internal standard from the aqueous biological matrix.

o Solid-Phase Extraction (SPE): Utilize a cartridge with a specific sorbent to bind the analyte
and internal standard, wash away interferences, and then elute the compounds of interest.

e LC-MS/MS Analysis:

o Liquid Chromatography (LC): Employ a reverse-phase column (e.g., C18) with a gradient
elution of mobile phases, typically consisting of water with an additive (e.g., formic acid or
ammonium formate) and an organic solvent (e.g., acetonitrile or methanol).

o Mass Spectrometry (MS): Operate the mass spectrometer in positive electrospray
ionization (ESI+) mode. Use Multiple Reaction Monitoring (MRM) for detection, monitoring
specific precursor-to-product ion transitions for both 3'-p-Hydroxy paclitaxel and its
deuterated internal standard.

o Data Analysis:

o Integrate the chromatographic peak areas for the analyte and the internal standard.
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o Calculate the peak area ratio of the analyte to the internal standard.

o Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their known concentrations.

o Determine the concentration of the analyte in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Signaling and Metabolic Pathways
Paclitaxel Metabolism

Paclitaxel is extensively metabolized in the liver by cytochrome P450 enzymes. The primary
metabolic pathway involves hydroxylation to form active metabolites. The diagram below
illustrates the formation of 3'-p-Hydroxy paclitaxel.
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Caption: Metabolic pathway of paclitaxel.

Paclitaxel's Mechanism of Action and Signaling
Pathways
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Paclitaxel exerts its anticancer effects by stabilizing microtubules, leading to cell cycle arrest in
the G2/M phase and subsequent apoptosis.[1] This process can trigger various downstream
signaling pathways. While the specific signaling of the 3'-p-Hydroxy metabolite is not well-
documented, it is understood that the parent compound, paclitaxel, influences key cellular
pathways such as PISK/AKT.

The PI3K/AKT signaling pathway is a critical regulator of cell survival and proliferation.
Paclitaxel has been shown to inhibit this pathway, thereby promoting apoptosis in cancer cells.
[10]
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Caption: Paclitaxel's inhibitory effect on the PI3K/AKT signaling pathway.

In conclusion, 3'-p-Hydroxy paclitaxel-d5 is an essential tool for researchers studying the
pharmacokinetics and metabolism of paclitaxel. Its use as an internal standard ensures the
accuracy and reliability of quantitative bioanalytical methods. This guide provides a
comprehensive overview of its suppliers, physicochemical properties, and a general protocol
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for its application, along with insights into the metabolic and signaling pathways of its parent
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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